2,5-dichloro-3-fluoropyridin-4-amine
Description
“2,5-dichloro-3-fluoropyridin-4-amine” is a chemical compound with the molecular formula C5H3Cl2FN2 . It is used as an intermediate in the synthesis of many chemical compounds .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “2,5-dichloro-3-fluoropyridin-4-amine”, is a topic of interest in recent literature . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of “2,5-dichloro-3-fluoropyridin-4-amine” can be represented by the InChI code: 1S/C5H4ClFN2/c6-5-4 (8)3 (7)1-2-9-5/h1-2H,8H2 . The molecular weight of this compound is 181 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,5-dichloro-3-fluoropyridin-4-amine can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,5-dichloro-3-fluoropyridine", "4-nitroaniline", "Sodium dithionite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2,5-dichloro-3-fluoropyridine to 2,5-dichloro-3-fluoropyridin-4-ol using sodium dithionite in water.", "Step 2: Conversion of 2,5-dichloro-3-fluoropyridin-4-ol to 2,5-dichloro-3-fluoropyridin-4-amine using hydrochloric acid and sodium hydroxide in ethanol.", "Step 3: Reduction of 4-nitroaniline to 4-aminophenol using sodium dithionite in water.", "Step 4: Conversion of 4-aminophenol to 2,5-dichloro-3-fluoropyridin-4-amine using 2,5-dichloro-3-fluoropyridin-4-ol and hydrochloric acid in ethanol." ] } | |
CAS RN |
2731014-29-0 |
Product Name |
2,5-dichloro-3-fluoropyridin-4-amine |
Molecular Formula |
C5H3Cl2FN2 |
Molecular Weight |
181 |
Purity |
95 |
Origin of Product |
United States |
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